Cas no 1866436-65-8 (2,4-dimethylpiperidin-3-amine)

• Product Name: 2,4-dimethylpiperidin-3-amine
• CAS No: 1866436-65-8
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 5913621
• PubChem ID: 130527077
• Update Time: 2025-05-19

2,4-dimethylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethylpiperidin-3-amine
• 1866436-65-8
• EN300-1476950
• 3-Piperidinamine, 2,4-dimethyl-

• Inchi： 1S/C7H16N2/c1-5-3-4-9-6(2)7(5)8/h5-7,9H,3-4,8H2,1-2H3
• InChI Key： HGIUBMLAKHXULU-UHFFFAOYSA-N
• SMILES： N1CCC(C)C(N)C1C

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 0.854±0.06 g/cm3(Predicted)
• Boiling Point: 169.3±8.0 °C(Predicted)
• pka: 10.53±0.60(Predicted)

Additional information on 2,4-dimethylpiperidin-3-amine

Introduction to 2,4-dimethylpiperidin-3-amine (CAS No. 1866436-65-8)

2,4-dimethylpiperidin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1866436-65-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The compound’s molecular framework, featuring two methyl substituents at the 2- and 4-positions of the piperidine ring and an amine group at the 3-position, imparts distinct chemical reactivity and binding characteristics that make it a valuable scaffold for drug design.

The structure of 2,4-dimethylpiperidin-3-amine contributes to its versatility in medicinal chemistry. Piperidine rings are commonly found in biologically active molecules due to their ability to mimic the conformational flexibility of natural amino acids. The introduction of methyl groups at the 2- and 4-positions enhances hydrophobic interactions, while the amine group at the 3-position provides a site for further functionalization. This combination allows for the exploration of diverse pharmacophores, making 2,4-dimethylpiperidin-3-amine a promising candidate for targeting various biological pathways.

In recent years, there has been growing interest in 2,4-dimethylpiperidin-3-amine as a key intermediate in the synthesis of pharmacologically relevant compounds. Its applications span across multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The compound’s ability to serve as a precursor for more complex molecules has been leveraged in several research initiatives aimed at identifying novel drug candidates.

One of the most compelling aspects of 2,4-dimethylpiperidin-3-amine is its role in the development of small-molecule inhibitors. These inhibitors are designed to interact with specific enzymes or receptors involved in disease mechanisms. For instance, researchers have explored its potential in creating targeted therapies for cancers by modulating kinases and other critical signaling proteins. The amine functionality at the 3-position of the piperidine ring provides a handle for covalent bond formation or hydrogen bonding interactions, which are essential for high-affinity binding to biological targets.

The pharmaceutical industry has also examined 2,4-dimethylpiperidin-3-amine as a building block for central nervous system (CNS) drugs. Piperidine derivatives are known to cross the blood-brain barrier effectively, making them suitable for treating neurological disorders. By incorporating this moiety into drug candidates, scientists aim to enhance bioavailability and improve therapeutic efficacy. Current research is focused on developing novel antidepressants and antipsychotics that incorporate modifications of 2,4-dimethylpiperidin-3-amine to achieve optimal pharmacological profiles.

Another area where 2,4-dimethylpiperidin-3-amine has shown promise is in anti-inflammatory drug discovery. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Researchers have synthesized analogs of this compound that exhibit inhibitory effects on inflammatory cytokines and enzymes. The structural flexibility provided by the piperidine ring allows for fine-tuning of properties such as solubility and metabolic stability, which are crucial for clinical success.

The synthesis of 2,4-dimethylpiperidin-3-amine involves multi-step organic reactions that highlight its synthetic utility. While detailed synthetic protocols are beyond the scope of this introduction, they typically involve nucleophilic substitution reactions on halogenated piperidine precursors followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in industrial-scale drug manufacturing.

From a computational chemistry perspective, 2 ,4 - dimethyl - piper id ine - 3 - am ine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Computer simulations have helped predict binding affinities and optimize lead structures before experimental validation. These studies underscore the importance of integrating computational tools with experimental approaches to accelerate drug discovery pipelines.

The safety profile of 2 ,4 - dim ethyl - p i per id ine - 3 - am ine is another critical consideration in its application as a pharmaceutical intermediate. While preclinical studies have not revealed significant toxicity concerns at relevant doses, further research is necessary to fully characterize its pharmacokinetic behavior and potential side effects. Regulatory agencies require comprehensive toxicological data before approving new drug candidates derived from this compound.

Future directions in research involving 2 ,4 - dim ethyl - p i per id ine - 3 - am ine include exploring its role in personalized medicine approaches . By tailoring derivatives based on patient-specific biomarkers, clinicians could develop more effective treatments with minimized adverse effects . Additionally, advances in biocatalysis may enable greener synthetic routes for producing this compound , aligning with sustainability goals in pharmaceutical manufacturing . p > < p > In conclusion, 2 ,4 - dim ethyl - p i per id ine - 3 - am ine ( CAS No . 1866436 -65 -8 ) remains a fascinating compound with broad applications across medicinal chemistry . Its unique structural features make it an invaluable tool for designing novel therapeutics targeting diverse diseases . As research progresses, we can anticipate further breakthroughs that will solidify its importance in modern drug development . p >